Cas no 1784320-64-4 (6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1784320-64-4
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4776189
• Update Time: 2025-08-04

6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)5-4(7(16)17)6-13-1-3(12)2-15(6)14-5/h1-2H,12H2,(H,16,17)
• InChI Key： RKNUUYZWWHXLMB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C2N=CC(=CN2N=1)N)(F)F

Computed Properties

• Exact Mass: 246.03645990 g/mol
• Monoisotopic Mass: 246.03645990 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.5
• Molecular Weight: 246.15

Additional information on 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Introduction to 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1784320-64-4)

6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1784320-64-4, belongs to the class of pyrazolopyrimidines, a scaffold that has been extensively explored for its biological activity and potential therapeutic applications. The presence of a trifluoromethyl group and an amino substituent at specific positions on the pyrazolopyrimidine core enhances its pharmacological profile, making it a promising candidate for further investigation.

The structural features of 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid contribute to its unique chemical and biological properties. The trifluoromethyl group is known to increase metabolic stability and binding affinity, while the amino group provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. These characteristics have positioned this compound as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyrazolopyrimidine derivatives due to their demonstrated efficacy in various disease models. Specifically, compounds within this class have shown promise in the treatment of cancer, inflammation, and infectious diseases. The 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid structure has been investigated for its potential to interact with biological targets such as kinases and transcription factors, which are often implicated in disease pathogenesis.

One of the most compelling aspects of this compound is its ability to modulate enzymatic activity through precise interactions with key residues in target proteins. The trifluoromethyl group enhances lipophilicity, facilitating better membrane penetration and target binding, while the amino group can engage in hydrogen bonding or form salt bridges, further stabilizing the enzyme-inhibitor complex. These interactions are critical for designing molecules with high selectivity and potency.

Recent studies have highlighted the role of 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid in preclinical models of cancer. Researchers have observed that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The trifluoromethyl moiety appears to be particularly important in enhancing the binding affinity for these kinases, leading to potent antitumor activity. Additionally, the amino group has been exploited to develop prodrugs or conjugates that improve bioavailability and target specificity.

The synthesis of 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and amination. The introduction of the trifluoromethyl group is typically accomplished through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's versatility and suitability for medicinal chemistry applications.

In terms of pharmacokinetic properties, 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid demonstrates favorable characteristics that make it an attractive candidate for drug development. The trifluoromethyl group contributes to metabolic stability by resisting hydrolysis under physiological conditions, while the amino group can be further modified to improve solubility or bioavailability. These features are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research suggests that derivatives of 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid may have utility in treating inflammatory diseases by modulating immune responses. The ability to interact with key inflammatory pathways has been demonstrated in vitro, indicating that this scaffold could be repurposed for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is the use of 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid in antiviral therapies. The structural motif has shown promise in inhibiting viral enzymes such as proteases and polymerases, which are critical for viral replication. By targeting these enzymes with high selectivity, compounds derived from this scaffold could offer novel treatments for viral infections resistant to existing antiviral drugs.

The development of new drug candidates relies heavily on robust computational modeling techniques to predict binding affinities and optimize molecular properties. Advanced computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to study how 6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid interacts with biological targets at an atomic level. These studies provide valuable insights into how modifications can be made to enhance potency and reduce off-target effects.

In conclusion,6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1784320-64-4) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities. Its unique combination of a trifluoromethyl group and an amino substituent makes it an ideal candidate for further exploration in drug discovery programs targeting cancer, inflammation, and infectious diseases. As research continues to uncover new therapeutic applications for this compound,6-Amino-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is poised to play a pivotal role in shaping future treatments.